molecular formula C7H4FNS B8573227 4-Fluorothieno[2,3-c]pyridine

4-Fluorothieno[2,3-c]pyridine

Cat. No.: B8573227
M. Wt: 153.18 g/mol
InChI Key: KGQWKLXXXAERKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Fluorothieno[2,3-c]pyridine is a useful research compound. Its molecular formula is C7H4FNS and its molecular weight is 153.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H4FNS

Molecular Weight

153.18 g/mol

IUPAC Name

4-fluorothieno[2,3-c]pyridine

InChI

InChI=1S/C7H4FNS/c8-6-3-9-4-7-5(6)1-2-10-7/h1-4H

InChI Key

KGQWKLXXXAERKF-UHFFFAOYSA-N

Canonical SMILES

C1=CSC2=C1C(=CN=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-fluorothieno[2,3-c]pyridine-2-carboxylic acid (765 mg, 3.88 mmol) and copper powder (629 mg, 9.91 mmol) in diphenyl ether (3.8 mL) was heated to boiling for ˜5 min. After cooling to 40° C., the reaction mixture was diluted with heptane (10 mL), filtered through a short pad of Celite, and concentrated to remove the heptane. Purification of the residue by ISCO chromatography (5 to 45% ethyl acetate:heptane) afforded 441 mg (74%) of the title compound as a white solid. 1H NMR (400 MHz, CDCl3): δ 8.96 (d, J=1.8 Hz, 1 H), 8.34 (d, J=2.0 Hz, 1 H), 7.61-7.88 (m, 1 H), 7.38-7.57 (m, 1 H); MS (ESI): 154.07 [M+H]+; HPLC tR=2.97 min (ZQ3, polar—4 min).
Quantity
765 mg
Type
reactant
Reaction Step One
Quantity
3.8 mL
Type
solvent
Reaction Step One
Name
copper
Quantity
629 mg
Type
catalyst
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step Two
Yield
74%

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